Cas no 72094-43-0 (Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-)

Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)- structure
72094-43-0 structure
Product Name:Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-
CAS No:72094-43-0
MF:C15H10N2O3
MW:266.25150346756
CID:1752616
Update Time:2024-11-27

Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-
    • 4-<3-Phenyl-1,2,4-oxadiazol-5-yl>-benzoesaeure
    • Inchi: 1S/C15H10N2O3/c18-15(19)12-8-6-11(7-9-12)14-16-13(17-20-14)10-4-2-1-3-5-10/h1-9H,(H,18,19)
    • InChI Key: ZVCNUPMOOIVVLJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2ON=C(C3=CC=CC=C3)N=2)C=C1

Computed Properties

  • Exact Mass: 266.0692

Experimental Properties

  • Density: 1.319±0.06 g/cm3(Predicted)
  • Melting Point: 273-274 °C
  • Boiling Point: 484.3±47.0 °C(Predicted)
  • PSA: 76.22
  • pka: 3.46±0.10(Predicted)
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